Cas no 67065-89-8 (4-methylpenta-2,4-dien-1-ol)

• Product Name: 4-methylpenta-2,4-dien-1-ol
• CAS No: 67065-89-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 4126794
• PubChem ID: 11126185
• Update Time: 2025-06-14

4-methylpenta-2,4-dien-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadien-1-ol, 4-methyl-, (E)-
• 2,4-Pentadien-1-ol, 4-methyl-, (2E)-
• 4-methylpenta-2,4-dien-1-ol
• InChI=1/C6H10O/c1-6(2)4-3-5-7/h3-4,7H,1,5H2,2H3/b4-3
• 67065-89-8
• EN300-1845120

• Inchi： 1S/C6H10O/c1-6(2)4-3-5-7/h3-4,7H,1,5H2,2H3/b4-3+
• InChI Key： MOBNFYXTXZPNDI-ONEGZZNKSA-N
• SMILES： C(O)/C=C/C(C)=C

Computed Properties

• Exact Mass: 98.073164938Da
• Monoisotopic Mass: 98.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 4-methylpenta-2,4-dien-1-ol

Research Briefing on 67065-89-8 and 4-Methylpenta-2,4-dien-1-ol: Recent Advances and Applications

The chemical compound with CAS number 67065-89-8, commonly referred to as 4-methylpenta-2,4-dien-1-ol, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging roles in drug development and industrial applications.

Recent studies have highlighted the versatility of 4-methylpenta-2,4-dien-1-ol as a key intermediate in the synthesis of complex organic molecules. Its conjugated diene structure makes it a valuable building block for the construction of pharmacologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, where it served as a precursor for the development of selective COX-2 inhibitors with reduced gastrointestinal side effects.

In the realm of antimicrobial research, 4-methylpenta-2,4-dien-1-ol has shown promising activity against drug-resistant bacterial strains. A team at the University of Cambridge reported in Antimicrobial Agents and Chemotherapy that derivatives of this compound exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies.

The compound's potential in cancer therapeutics has also been explored. Research from the National Cancer Institute revealed that 4-methylpenta-2,4-dien-1-ol derivatives can modulate the activity of histone deacetylases (HDACs), enzymes that play crucial roles in epigenetic regulation. Certain analogs demonstrated selective cytotoxicity against various cancer cell lines, particularly in hematological malignancies, with IC50 values below 1 μM while showing minimal toxicity to normal cells.

From a synthetic chemistry perspective, advances in catalytic systems have improved the efficiency of 4-methylpenta-2,4-dien-1-ol production. A 2024 Nature Catalysis paper described a novel palladium-based catalyst system that achieves 95% yield with excellent stereoselectivity under mild conditions, addressing previous challenges in large-scale synthesis. This development is particularly significant for industrial applications where cost-effective production is essential.

In pharmaceutical formulation, the compound's physicochemical properties have been thoroughly characterized. Recent pharmacokinetic studies indicate favorable absorption and distribution profiles, though metabolic stability remains an area for optimization. Computational modeling studies published in the Journal of Chemical Information and Modeling have provided insights into structure-activity relationships that could guide future derivative design.

Looking forward, the diverse biological activities and synthetic utility of 4-methylpenta-2,4-dien-1-ol position it as a compound of continued interest across multiple research domains. Current investigations are exploring its potential in neurodegenerative disease therapeutics, where preliminary data suggest neuroprotective effects in models of Parkinson's disease. Additionally, its application in material science, particularly in the development of bio-based polymers, represents an exciting frontier for this versatile molecule.